Cas no 866328-99-6 (1-Isoquinolinecarboxamide, N-methoxy-N-methyl-)

1-Isoquinolinecarboxamide, N-methoxy-N-methyl- structure
866328-99-6 structure
Product Name:1-Isoquinolinecarboxamide, N-methoxy-N-methyl-
CAS No:866328-99-6
MF:C12H12N2O2
MW:216.235882759094
CID:1853776
PubChem ID:58678647
Update Time:2025-04-21

1-Isoquinolinecarboxamide, N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinecarboxamide, N-methoxy-N-methyl-
    • SCHEMBL13209962
    • N-methoxy-N-methylisoquinoline-1-carboxamide
    • DB-125777
    • N-methyl N-methoxy isoquinoline-1-carboxamide
    • AKOS011314635
    • UZRCGJHUHJGYHA-UHFFFAOYSA-N
    • 866328-99-6
    • Inchi: 1S/C12H12N2O2/c1-14(16-2)12(15)11-10-6-4-3-5-9(10)7-8-13-11/h3-8H,1-2H3
    • InChI Key: UZRCGJHUHJGYHA-UHFFFAOYSA-N
    • SMILES: O(C)N(C)C(C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

  • Exact Mass: 216.089877630Da
  • Monoisotopic Mass: 216.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.4Ų
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